Cas no 64505-10-8 (Ethyl 2-isocyanato-4-methylvalerate)

Ethyl 2-isocyanato-4-methylvalerate structure
64505-10-8 structure
Product Name:Ethyl 2-isocyanato-4-methylvalerate
CAS No:64505-10-8
MF:C9H15NO3
MW:185.220302820206
CID:90274
PubChem ID:522132
Update Time:2025-04-18

Ethyl 2-isocyanato-4-methylvalerate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-isocyanato-4-methylvalerate
    • Ethyl 2-isocyanato-4-methylpentanoate~2-Isocyanato-4-methylvaleric acid ethyl ester
    • ethyl 2-isocyanato-4-methylpentanoate
    • Ethyl 2-isocyanato-4-methylpentanoate #
    • SCHEMBL1278884
    • FT-0625959
    • 64505-10-8
    • DTXSID30334860
    • Ethyl 2-isocyanato-4-methylvalerate, AldrichCPR
    • Ethyl 2-isocyanato-4-methyl valerate
    • 90609-13-5
    • ETHYL2-ISOCYANATO-4-METHYLVALERATE
    • A923761
    • DB-230368
    • Inchi: 1S/C9H15NO3/c1-4-13-9(12)8(10-6-11)5-7(2)3/h7-8H,4-5H2,1-3H3
    • InChI Key: SSTQICMSRVMLQN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CC(C)C)N=C=O)=O
    • BRN: 1240785

Computed Properties

  • Exact Mass: 185.10500
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.7Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.0±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 92-93°C 8mm
  • Flash Point: 92-93°C/8mm
  • Refractive Index: 1.4300
  • PSA: 55.73000
  • LogP: 1.30000
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C
  • Solubility: Hydrolyzable.
  • Sensitiveness: Moisture Sensitive

Ethyl 2-isocyanato-4-methylvalerate Security Information

Ethyl 2-isocyanato-4-methylvalerate Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl 2-isocyanato-4-methylvalerate Pricemore >>

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